![molecular formula C25H23N3O2 B4239152 3-(benzoylamino)-N-[2-(5-methyl-1H-indol-3-yl)ethyl]benzamide](/img/structure/B4239152.png)
3-(benzoylamino)-N-[2-(5-methyl-1H-indol-3-yl)ethyl]benzamide
Overview
Description
3-(benzoylamino)-N-[2-(5-methyl-1H-indol-3-yl)ethyl]benzamide is a chemical compound that has been the subject of scientific research due to its potential application in the field of medicine. This compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 3-(benzoylamino)-N-[2-(5-methyl-1H-indol-3-yl)ethyl]benzamide is not fully understood. However, it has been reported that this compound inhibits the activity of certain enzymes that are involved in the growth and survival of cancer cells. This inhibition leads to the activation of apoptotic pathways, which ultimately results in the death of cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been reported that this compound can inhibit the activity of certain enzymes that are involved in the growth and survival of cancer cells. This inhibition leads to the activation of apoptotic pathways, which ultimately results in the death of cancer cells. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(benzoylamino)-N-[2-(5-methyl-1H-indol-3-yl)ethyl]benzamide in lab experiments include its potential antitumor activity, its ability to inhibit the growth of cancer cells, and its anti-inflammatory and antioxidant properties. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 3-(benzoylamino)-N-[2-(5-methyl-1H-indol-3-yl)ethyl]benzamide. One potential direction is to further investigate its mechanism of action and how it inhibits the growth of cancer cells. Another potential direction is to study the toxicity of this compound and its potential side effects. Additionally, further research could be conducted to determine the optimal dosage and administration of this compound for its potential use in the treatment of cancer.
Scientific Research Applications
3-(benzoylamino)-N-[2-(5-methyl-1H-indol-3-yl)ethyl]benzamide has been studied for its potential application in the field of medicine. It has been reported that this compound exhibits antitumor activity in vitro and in vivo. Several studies have also shown that this compound has the potential to inhibit the growth of cancer cells and induce apoptosis.
Properties
IUPAC Name |
3-benzamido-N-[2-(5-methyl-1H-indol-3-yl)ethyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3O2/c1-17-10-11-23-22(14-17)20(16-27-23)12-13-26-24(29)19-8-5-9-21(15-19)28-25(30)18-6-3-2-4-7-18/h2-11,14-16,27H,12-13H2,1H3,(H,26,29)(H,28,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGKCVIMNOKSOBQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC=C2CCNC(=O)C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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